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Compound of Interest

Compound Name: Reineckate

Cat. No.: B100417

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and handling instructions for Reineckate
salt (Ammonium tetrathiocyanatodiamminechromate(lll)), a compound utilized in various
laboratory applications, including the precipitation of primary and secondary amines.
Adherence to these guidelines is crucial to ensure personnel safety and prevent environmental

contamination.

Chemical and Physical Properties

Reineckate salt is a dark-red crystalline solid.[1][2][3] Key physical and chemical properties are
summarized in Table 1.

Table 1: Physical and Chemical Properties of Reineckate Salt
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Property

Value

Chemical Formula

NH4[Cr(NCS)a(NH3)2]-H20[1][2]

Molar Mass 354.42 g/mol [3]
Appearance Dark-red crystalline powder[3]
Melting Point 268-272 °C (decomposes)[3]
- Soluble in boiling water, acetone, and ethanol.
Solubility ] ]
[1][2] Sparingly soluble in cold water.[4]
Moisture-sensitive.[3][5] Decomposes slowly in
- agueous or alcoholic solutions at room
Stability

temperature, a process accelerated by heat or
sunlight.[6][7]

Hazard Identification and Toxicity

Reineckate salt is classified as hazardous.[5][6] The primary hazards are associated with its

potential to cause harm if ingested, inhaled, or in contact with skin.[3][5][6] Upon

decomposition, it can release highly toxic hydrogen cyanide gas.[6][7]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

o H302: Harmful if swallowed[6]
Acute Toxicity, Oral Category 4 8]

o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )

skin[6][8]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[6][8]
Hazardous to the aquatic H410: Very toxic to aquatic life
Category 1

environment, long-term hazard

with long lasting effects[2]

Toxicological Data:
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While specific LD50 data for Reineckate salt is not readily available in the provided search
results, the toxicity of its components and decomposition products is a significant concern. The
trivalent chromium (Cr(lll)) present in Reineckate salt is noted to be 500-1000 times less toxic
than the hexavalent form (Cr(VI)).[4] However, contact with acids can liberate very toxic
hydrogen cyanide gas.[1] Chronic exposure to cyanides may interfere with iodine uptake by the
thyroid gland.[1]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Reineckate salt.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale
) Chemical safety goggles or a To prevent eye contact with
Eye Protection ]
face shield.[5] dust or splashes.
) Chemical-resistant gloves To prevent skin contact and
Hand Protection o ]
(e.g., nitrile).[5] absorption.

Laboratory coat and, if
Body Protection necessary, chemical-resistant To minimize skin exposure.

apron or coveralls.[5]

Use in a well-ventilated area. If

dust is generated, a NIOSH- ) )
) ) ) ) To prevent inhalation of
Respiratory Protection approved respirator with a
_ o harmful dust.
particulate filter is

recommended.[5]

Handling and Storage Procedures

Proper handling and storage are critical to minimize risks associated with Reineckate salt.
Handling:

o Handle in a well-ventilated area, preferably in a chemical fume hood.[5]
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Avoid generating dust.[5]

Avoid contact with skin, eyes, and clothing.[5]

Do not eat, drink, or smoke in areas where Reineckate salt is handled.[5]
Wash hands thoroughly after handling.[5]

Solutions of Reineckate salt should be handled with particular care as they can decompose
and release hydrogen cyanide.[6][7] This decomposition is faster at higher temperatures and
in the presence of light.[6][7]

Storage:

o Store in a tightly sealed container in a cool, dry, and dark place.[6][7]

» Store away from incompatible materials such as strong oxidizing agents and acids.[5]

e The salt is moisture-sensitive and should be protected from humidity.[3][5]

Spill and Waste Disposal Procedures

Spill Cleanup:

o Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.
Wear Appropriate PPE: Don the PPE outlined in Table 3.

Contain the Spill: For dry spills, carefully sweep up the material, avoiding dust generation,
and place it in a labeled, sealed container for disposal.[5]

Decontaminate: Clean the spill area with soap and water.
Reporting: Report all spills to the appropriate safety personnel.
Waste Disposal:

» Dispose of Reineckate salt and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.[5]
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e Do not dispose of down the drain or in regular trash.[5]

Experimental Protocols

Reineckate salt is primarily used as a precipitating agent for primary and secondary amines,
including amino acids like proline and hydroxyproline, as well as alkaloids and histones.[1][2][7]
[91[10]

General Protocol for the Precipitation of Amines

This protocol provides a general methodology for the precipitation of a primary or secondary
amine from a solution.

Materials:

e Reineckate salt

e Sample containing the amine of interest

 Dilute hydrochloric acid (HCI)

« Distilled water

o Beakers, graduated cylinders, and other appropriate glassware

« Filtration apparatus (e.g., Blichner funnel, filter paper)

Drying oven

Procedure:

o Sample Preparation: Dissolve the amine-containing sample in dilute HCI.

o Precipitation: Slowly add a freshly prepared, saturated aqueous solution of Reineckate salt
to the acidic amine solution while stirring. The formation of a pink or reddish precipitate
indicates the presence of the amine reineckate.

» Digestion: Allow the precipitate to stand for a period (e.g., 30 minutes to several hours) to
ensure complete precipitation. Gentle warming may be applied, but the temperature should
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not exceed 65°C to avoid decomposition of the Reineckate salt and the release of hydrogen
cyanide.[11]

« Filtration: Collect the precipitate by vacuum filtration using a Biichner funnel and appropriate
filter paper.

o Washing: Wash the precipitate with cold distilled water to remove any excess precipitating
agent and other soluble impurities.

o Drying: Dry the precipitate in a drying oven at a low temperature (e.g., 80-100°C) to a
constant weight.

e Quantification: The amount of amine can be determined gravimetrically from the weight of
the dried precipitate.

Visualizations
The following diagrams illustrate key safety and experimental workflows.
Caption: Workflow for safe handling and storage of Reineckate salt.

Caption: Emergency procedure for cleaning up a Reineckate salt spill.

Caption: Experimental workflow for amine precipitation using Reineckate salt.
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Caption: Potential toxicity pathways for Reineckate salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Reineckate Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100417#safety-and-handling-precautions-for-
reineckate-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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